3-chloro-4-methoxy-N-(1-(thiophen-2-yl)cyclopentyl)benzenesulfonamide

• IUPAC Name: 3-chloro-4-methoxy-N-(1-thiophen-2-ylcyclopentyl)benzenesulfonamide
• InChI: InChI=1S/C16H18ClNO3S2/c1-21-14-7-6-12(11-13(14)17)23(19,20)18-16(8-2-3-9-16)15-5-4-10-22-15/h4-7,10-11,18H,2-3,8-9H2,1H3
• InChI Key: UDEJTHPATOSRGK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2(CCCC2)C3=CC=CS3)Cl
• Molecular Formula: C16H18ClNO3S2
• Molecular Weight: 371.9 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It’s considered to be a structural alert with the formula C4H4S. Benzenesulfonamide is a type of sulfonamide, a functional group that is the basis of several groups of drugs, which are called sulphonamides, sulfa drugs or sulpha drugs.

Synthesis Analysis

Thiophene and its derivatives have been synthesized from various precursors via reactions with different nucleophiles and electrophiles. The synthesis of thiophene derivatives often involves the use of enaminones, which are extremely stable species and form a versatile class of valuable precursors for the preparation of various classes of organic compounds.

Chemical Reactions Analysis

Thiophene and its derivatives have been involved in a wide range of chemical reactions. For example, they have been used in Suzuki–Miyaura coupling, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Anti-Inflammatory Activity: Thiophene-containing compounds exhibit anti-inflammatory effects. .

Anti-Cancer Potential: Certain thiophene derivatives demonstrate anti-cancer activity. Researchers have identified compounds with inhibitory effects against various cancer cell lines. .

Other Therapeutic Properties: Thiophene-based molecules also possess anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, and anti-microbial properties. .

Commercial Drugs

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Mechanism of Action

The mechanism of action of thiophene derivatives in biological systems can vary widely depending on their specific structures and the biological targets they interact with.

Future Directions

Thiophene and its derivatives have shown promising pharmacological characteristics, making them an important focus in the field of medicinal chemistry. Future research may continue to explore the synthesis of novel thiophene moieties with wider therapeutic activity.